2,2-Dimethylhex-5-ynal

• IUPAC Name: 2,2-dimethylhex-5-ynal
• InChI: InChI=1S/C8H12O/c1-4-5-6-8(2,3)7-9/h1,7H,5-6H2,2-3H3
• InChI Key: IZIYNRZYWXARCW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC#C)C=O
• Molecular Formula: C8H12O
• Molecular Weight: 124.18 g/mol

Description

2,2-Dimethylhex-5-ynal (CAS 78485-99-1) is a branched aliphatic aldehyde containing a terminal alkyne group. Its IUPAC name reflects its structure: a six-carbon chain (hex-) with an aldehyde group at position 1, a triple bond (yne) between carbons 5 and 6, and two methyl substituents at carbon 2. The molecular formula is C₈H₁₂O, and its molecular weight is 124.18 g/mol. The compound’s key functional groups—aldehyde and terminal alkyne—impart distinct reactivity, making it valuable in synthetic chemistry, particularly in cycloadditions, hydrogenation, and nucleophilic addition reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Dimethylhex-5-ynal typically involves the alkylation of acetylene derivatives. One common method is the reaction of 2,2-dimethyl-1-bromohexane with a strong base such as sodium amide (NaNH2) in liquid ammonia, followed by hydrolysis to yield the desired aldehyde.

Industrial Production Methods

Industrial production of 2,2-Dimethylhex-5-ynal may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Catalysts and solvents are selected to minimize side reactions and improve efficiency.

Chemical Reactions Analysis

Types of Reactions

2,2-Dimethylhex-5-ynal undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The triple bond can be reduced to a double bond or a single bond using hydrogenation catalysts like palladium on carbon (Pd/C) under hydrogen gas.

Substitution: The terminal hydrogen of the alkyne can be substituted with various groups using organometallic reagents.

Common Reagents and Conditions

Oxidation: KMnO4 in an aqueous medium or CrO3 in acetic acid.

Reduction: Pd/C with hydrogen gas or lithium aluminum hydride (LiAlH4) for selective reduction.

Substitution: Organolithium or Grignard reagents for nucleophilic substitution.

Major Products

Oxidation: 2,2-Dimethylhex-5-ynoic acid.

Reduction: 2,2-Dimethylhex-5-enal or 2,2-Dimethylhexane.

Substitution: Various substituted alkynes depending on the reagent used.

Scientific Research Applications

2,2-Dimethylhex-5-ynal has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with enzymes.

Medicine: Explored for its potential use in drug development, particularly in the synthesis of pharmaceutical intermediates.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,2-Dimethylhex-5-ynal involves its reactivity with various molecular targets. The aldehyde group can form covalent bonds with nucleophiles, while the alkyne moiety can participate in cycloaddition reactions. These interactions can modulate biological pathways and chemical processes.

Comparison with Similar Compounds

Reactivity and Functional Group Analysis

• 2,2-Dimethylhex-5-ynal :
  The terminal alkyne enables reactions such as Huisgen cycloaddition (click chemistry) and catalytic hydrogenation to form alkanes. The aldehyde group undergoes nucleophilic additions (e.g., Grignard reactions). Steric hindrance from the 2,2-dimethyl groups may slow electrophilic attacks at the aldehyde .
• 2-Isopropyl-5-methylhex-2-enal: The α,β-unsaturated enal structure allows Michael additions and Diels-Alder reactions. Conjugation between the aldehyde and double bond stabilizes the molecule .
• 5-Methyl-2-phenyl-2-hexenal :
  The phenyl group introduces aromatic conjugation , enhancing stability and enabling electrophilic aromatic substitution. The enal system facilitates polymerization or condensation reactions, common in fragrance and flavor synthesis .

Physical and Electronic Properties

• Molecular Weight and Boiling Points :
  Higher molecular weight compounds (e.g., 5-Methyl-2-phenyl-2-hexenal, 188.27 g/mol) typically exhibit higher boiling points due to increased van der Waals forces. The alkyne in 2,2-Dimethylhex-5-ynal may reduce boiling points compared to analogous alkenes due to weaker intermolecular interactions.
• Electronic Effects :
  • The phenyl group in 5-Methyl-2-phenyl-2-hexenal withdraws electron density via conjugation, polarizing the enal system for electrophilic attacks.
  • The alkyne in 2,2-Dimethylhex-5-ynal is electron-deficient, favoring nucleophilic additions.

Biological Activity

2,2-Dimethylhex-5-ynal is an organic compound characterized by a terminal alkyne functional group and an aldehyde group. With the molecular formula $C_8H_{12}O$ and a molecular weight of approximately 140.18 g/mol, this compound has garnered interest in various fields, particularly in organic synthesis and biological research. Its unique structure allows it to participate in diverse chemical reactions, making it a versatile building block in synthetic chemistry.

The biological activity of 2,2-Dimethylhex-5-ynal can be attributed to its functional groups, which enable it to undergo several chemical reactions:

• Oxidation : The aldehyde group can be oxidized to form carboxylic acids.
• Reduction : The triple bond can be reduced to form alkenes or alkanes.
• Substitution : The compound can undergo nucleophilic substitution reactions at the aldehyde carbon.

Common Reagents and Conditions

Reaction Type	Reagents	Conditions
Oxidation	KMnO4, CrO3	Aqueous medium or acetic acid
Reduction	Pd/C with H₂, LiAlH₄	Hydrogenation conditions
Substitution	Grignard reagents	Nucleophilic substitution conditions

The mechanism of action for 2,2-Dimethylhex-5-ynal involves its reactivity with various biological targets. The aldehyde group can form covalent bonds with nucleophiles such as amino acids in proteins, potentially altering their structure and function. Additionally, the alkyne moiety may participate in cycloaddition reactions that modulate biological pathways.

Case Studies

• Antimicrobial Activity : Preliminary studies have suggested that compounds containing aldehyde functionalities may exhibit antimicrobial properties. For instance, related compounds have shown efficacy against various bacterial strains.
• Enzyme Inhibition : Research has indicated that aldehydes can act as enzyme inhibitors by modifying active sites through covalent bonding. This suggests that 2,2-Dimethylhex-5-ynal may also possess similar inhibitory effects on specific enzymes.
• Cytotoxic Effects : Some studies have explored the cytotoxicity of aldehydes in cancer cell lines. While direct studies on 2,2-Dimethylhex-5-ynal are scarce, structural analogs have demonstrated the ability to induce apoptosis in tumor cells.

Comparative Analysis with Similar Compounds

To understand the uniqueness of 2,2-Dimethylhex-5-ynal, it is helpful to compare it with structurally similar compounds:

Compound Name	Molecular Formula	Key Features
2,2-Dimethylhex-5-enal	$C_8H_{12}O$	Contains a double bond instead of a triple bond
4-Methylpent-2-enal	$C_7H_{12}O$	Similar carbon count but different branching
3-Hexynal	$C_6H_{10}O$	Shorter carbon chain; lacks dimethyl groups